5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-chloro-5-(6-oxo-1H-pyridin-3-yl)benzamide
• InChI: InChI=1S/C12H9ClN2O2/c13-10-3-1-7(5-9(10)12(14)17)8-2-4-11(16)15-6-8/h1-6H,(H2,14,17)(H,15,16)
• InChI Key: XXTMOZOTSMJWII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CNC(=O)C=C2)C(=O)N)Cl
• Molecular Formula: C12H9ClN2O2
• DSSTOX Substance ID: DTXSID70683107
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261958-32-0

Description

5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine (5-CPC-2HOP) is a novel compound that has recently been studied for its potential applications in various scientific research fields. This compound has been found to have a wide range of biochemical and physiological effects, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is known that the compound binds to histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. By binding to these enzymes, 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is thought to inhibit their activity, leading to changes in gene expression.
Biochemical and Physiological Effects
5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that the compound has strong anti-inflammatory and anti-bacterial properties, as well as the ability to inhibit the growth of cancer cells. Additionally, it has been found to have anti-oxidant and anti-apoptotic effects, which could be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% in lab experiments is its high purity, which is typically around 95%. Additionally, it is relatively easy to synthesize and is stable under most conditions. However, the compound is not yet widely used in research, so there is still much to be learned about its potential applications.

Future Directions

Given the promising results of the current research, there are many potential future directions for 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95%. Further research is needed to better understand its mechanism of action and to determine its potential applications in drug development. Additionally, more studies should be conducted to explore its anti-inflammatory, anti-bacterial, and anti-cancer properties. Furthermore, it could be useful to investigate its potential as an HDAC inhibitor and to explore its potential applications in the treatment of various diseases. Finally, it would be interesting to study the potential of 5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% as an adjuvant in immunotherapy.

Synthesis Methods

5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% is synthesized from the reaction of 4-chlorophenylcarbamoyl chloride and 2-hydroxy-5-pyridinecarboxaldehyde in the presence of triethylamine. The reaction is carried out in anhydrous ethanol, and the product is isolated by column chromatography. The yield of the reaction is typically around 95%.

Scientific Research Applications

5-(3-Carbamoyl-4-chlorophenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in various scientific research fields. It has been found to have anti-inflammatory and anti-bacterial properties, making it a promising candidate for the development of new drugs and treatments. Additionally, it has been studied for its potential to act as a histone deacetylase (HDAC) inhibitor, which could be useful in cancer research.